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Compound of Interest

Compound Name: (3R)-3,5-Dimethylmorpholine

Cat. No.: B13321966

Get Quote

Executive Summary: The "Zero-Drain" Mandate
(3R)-3,5-Dimethylmorpholine (and its stereoisomers) is a secondary amine acting as a chiral

building block. Under no circumstances should this compound be discharged into municipal

sewage or laboratory sink drains.

It poses three distinct risks that dictate its disposal pathway:

Corrosivity/Alkalinity: High pH can damage plumbing and disrupt water treatment biology.

Flammability: Flash points for dimethylmorpholines are typically around 35–40°C (95–

104°F), classifying them as ignitable liquids.

Nitrosamine Formation: As a secondary amine, it can react with nitrosating agents (e.g.,

nitrites, nitrous acid) to form carcinogenic N-nitrosamines. This requires strict segregation

from oxidizing waste streams.
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Effective disposal begins with accurate identification. Treat all stereoisomers with the same

rigorous safety standards as the generic mixture.

Property Data Operational Implication

Chemical Name (3R)-3,5-Dimethylmorpholine Labeling requirement.

CAS Number
45597-00-0 (cis-isomer) /

74572-04-6 (mix)
Use for waste manifesting.

Functional Class
Secondary Amine /

Heterocycle

DO NOT MIX with acids or

oxidizers.

Flash Point ~36°C (Closed Cup)
RCRA D001 (Ignitable) waste

code applies.

pH (10% aq.) > 11.0
RCRA D002 (Corrosive) waste

code applies.

GHS Hazards
H226 (Flammable), H314

(Corrosive)

Requires flame-retardant PPE

and fume hood.

Waste Segregation Protocol (The "Why" and "How")
The Nitrosamine Hazard
Expert Insight: The most critical error in amine disposal is commingling with oxidizing agents or

nitrites.

Mechanism: Secondary amines react with nitrosating agents (present in some oxidizing

waste streams) to form N-nitroso-3,5-dimethylmorpholine.

Impact: Nitrosamines are potent genotoxins. Creating them in a waste drum turns a standard

disposal job into a high-hazard remediation event.

Segregation Rules
Stream A (Preferred): Non-Halogenated Organic Solvents (Basic/Neutral).

Stream B (Acceptable): Dedicated Amine Waste.
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PROHIBITED: Do not mix with Oxidizing Acids (Nitric, Chromic) or aqueous acidic waste

containing sodium nitrite.

Operational Disposal Workflow
Diagram 1: Disposal Decision Matrix
This logic gate ensures the compound enters the correct regulatory stream.

Waste: (3R)-3,5-Dimethylmorpholine

Physical State?

Liquid (Pure or Solution) Solid (Spill Debris/Salts)

Is it dissolved in
Halogenated Solvents (DCM/Chloroform)?

Stream C: Solid Hazardous Waste
(Incineration)

 Contaminated Wipes/PPE

Stream A: Halogenated Organic Waste
(Segregate from Acid/Oxidizers)

 Yes

Stream B: Non-Halogenated Organic Waste
(High BTU Liquid)

 No (e.g., dissolved in MeOH/EtOH)

Click to download full resolution via product page

Caption: Decision matrix for segregating morpholine derivatives based on solvent background.

Step-by-Step Procedure
Step 1: Container Selection[1]

Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.
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Avoid: Metal containers (aluminum/zinc) if the solution is aqueous and highly alkaline, as this

can generate hydrogen gas.

Venting: Use a cap with a pressure-relief mechanism if there is any risk of ongoing reaction,

though stable amine solutions generally do not require this.

Step 2: pH Adjustment (Optional but Recommended)
If you have a large volume of pure amine:

Dilute with a combustible solvent (e.g., Ethanol) to reduce the flash point risk and corrosivity.

Do not attempt to neutralize with strong acid in the waste container; the exotherm can melt

HDPE. Neutralization should only be done as a controlled process step, not a disposal

method.

Step 3: Labeling
Adhere to RCRA (Resource Conservation and Recovery Act) standards or local equivalents.

Label: "Hazardous Waste - Flammable, Corrosive."

Constituents: List "(3R)-3,5-Dimethylmorpholine" explicitly. Do not just write "Organic

Waste."

Codes: Add D001 (Ignitable) and D002 (Corrosive).

Emergency Spill Response
In the event of a spill, speed and containment are vital to prevent vapor migration.

Diagram 2: Spill Response Protocol

Spill Detected 1. Evacuate & Ventilate
(Remove Ignition Sources)

2. Don PPE
(Nitrile Gloves, Goggles, Resp)

3. Containment
(Sand or Vermiculite)

4. Collection
(Non-sparking tools)

5. Seal in HDPE Pail
Label as Hazardous Solid

Click to download full resolution via product page

Caption: Immediate workflow for containing flammable amine spills.
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Critical Note on Absorbents: Use inert absorbents like Vermiculite, Diatomaceous Earth, or

Sand.

DO NOT USE: Cellulose-based absorbents (paper towels, sawdust) for concentrated

amines. The reaction can be exothermic, and the high surface area increases flammability

risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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